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Compound Name: Stearic Acid-d35

Cat. No.: B1316310 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lipidomics, the large-scale study of lipids in biological systems, is a rapidly growing field

offering profound insights into cellular metabolism, disease pathogenesis, and drug

development. Accurate quantification of lipid species is paramount for meaningful biological

interpretation. The use of stable isotope-labeled internal standards is a critical component of

robust quantitative lipidomics workflows, correcting for variations in sample preparation and

analytical detection. Stearic Acid-d35, a deuterated analog of the saturated fatty acid stearic

acid, serves as an excellent internal standard for the quantification of stearic acid and other

long-chain fatty acids by mass spectrometry (MS)-based methods. Its chemical properties

closely mimic the endogenous analyte, ensuring reliable correction for extraction efficiency and

ionization suppression.

This document provides detailed application notes and protocols for the use of Stearic Acid-
d35 in lipidomics sample preparation, targeted at researchers, scientists, and drug

development professionals.

Data Presentation
The following table represents typical quantitative data obtained from a targeted lipidomics

analysis of human plasma, utilizing Stearic Acid-d35 as an internal standard. The
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concentrations are illustrative and may vary depending on the sample matrix and experimental

conditions.

Analyte
Endogenous
Concentration
(µg/mL)

Standard Deviation
(µg/mL)

Coefficient of
Variation (%)

Myristic Acid (C14:0) 1.52 0.18 11.8

Palmitic Acid (C16:0) 125.6 10.2 8.1

Palmitoleic Acid

(C16:1)
8.3 1.1 13.3

Stearic Acid (C18:0) 85.4 7.5 8.8

Oleic Acid (C18:1) 150.2 12.1 8.1

Linoleic Acid (C18:2) 210.5 18.9 9.0

Arachidonic Acid

(C20:4)
15.8 2.1 13.3

Experimental Protocols
Preparation of Stearic Acid-d35 Internal Standard Stock
Solution
A precise and accurate internal standard stock solution is fundamental for quantitative analysis.

Materials:

Stearic Acid-d35 (≥98% isotopic purity)

Ethanol (LC-MS grade)

Glass vials with PTFE-lined caps

Analytical balance

Volumetric flasks
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Procedure:

Accurately weigh a precise amount of Stearic Acid-d35 (e.g., 10 mg) using an analytical

balance.

Dissolve the weighed Stearic Acid-d35 in a known volume of ethanol (e.g., 10 mL) in a

volumetric flask to create a stock solution of 1 mg/mL.

From this stock solution, prepare a working internal standard solution with a concentration of

2.5 ng/µL by serial dilution in ethanol.[1]

Store the stock and working solutions at -20°C in tightly sealed glass vials to prevent solvent

evaporation and degradation.

Lipid Extraction from Plasma using Stearic Acid-d35
Internal Standard
This protocol is adapted from the widely used Folch method for lipid extraction from plasma

samples.

Materials:

Plasma samples

Stearic Acid-d35 internal standard working solution (2.5 ng/µL)

Chloroform (HPLC grade)

Methanol (HPLC grade)

0.9% NaCl solution (aqueous)

Glass centrifuge tubes with PTFE-lined caps

Centrifuge capable of 4°C and >2000 x g

Nitrogen evaporator
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Acetonitrile:Isopropanol (1:1, v/v) for reconstitution

Procedure:

Thaw plasma samples on ice.

To a glass centrifuge tube, add 100 µL of plasma.

Add 10 µL of the 2.5 ng/µL Stearic Acid-d35 internal standard working solution to the

plasma.[1]

Add 2 mL of a chloroform:methanol (2:1, v/v) mixture to the tube.

Vortex the mixture vigorously for 1 minute to ensure thorough mixing and protein

precipitation.

Incubate the mixture at room temperature for 15 minutes.

Add 400 µL of 0.9% NaCl solution to induce phase separation.

Vortex the tube for 30 seconds.

Centrifuge at 2,500 x g for 10 minutes at 4°C to separate the layers.

Carefully collect the lower organic phase (containing the lipids) using a glass Pasteur pipette

and transfer it to a new glass vial.

Dry the extracted lipids under a gentle stream of nitrogen.

Reconstitute the dried lipid extract in 100 µL of Acetonitrile:Isopropanol (1:1, v/v) for LC-

MS/MS analysis.

Signaling Pathways and Experimental Workflows
Experimental Workflow
The overall workflow for targeted lipidomics using Stearic Acid-d35 involves several key steps

from sample collection to data analysis.
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Caption: Experimental workflow for targeted lipidomics.
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Stearic Acid and Signaling Pathways
Stearic acid is not merely a structural component of membranes and an energy source; it also

plays a role in various signaling pathways.

1. Stearic Acid-Induced p38 MAPK and ERK Signaling

Saturated fatty acids like stearic acid can induce cellular stress, leading to the activation of the

p38 MAPK pathway and inhibition of the ERK pathway.
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Caption: Stearic acid's influence on MAPK and ERK pathways.

2. Stearic Acid and Endoplasmic Reticulum (ER) Stress

High levels of stearic acid can lead to the accumulation of unfolded proteins in the endoplasmic

reticulum, triggering the ER stress response.
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Caption: Stearic acid-induced ER stress signaling.

3. Stearic Acid, Oleoylation, and EGFR Signaling

Stearic acid can be converted to oleic acid, which then modifies GNAI proteins through S-

oleoylation. This modification alters GNAI localization and blunts EGFR signaling.
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Caption: EGFR signaling modulation by stearic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1316310#sample-preparation-for-lipidomics-using-
stearic-acid-d35]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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